Cas no 16258-96-1 (4-nitro-2-(1,3-thiazol-2-yl)isoindole-1,3-dione)
16258-96-1 structure
Product Name:4-nitro-2-(1,3-thiazol-2-yl)isoindole-1,3-dione
CAS No:16258-96-1
MF:C11H5N3O4S
MW:275.240100622177
CID:1343199
PubChem ID:255360
Update Time:2025-04-20
4-nitro-2-(1,3-thiazol-2-yl)isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-2-(1,3-thiazol-2-yl)isoindole-1,3-dione
- 4-Nitro-2-thiazol-2-yl-isoindole-1,3-dione
- NSC80806
- AC1L5S8E
- Ambcb5233015
- Oprea1_014121
- Oprea1_483060
- AC1Q219T
- CTK4D1272
- MolPort-001-022-780
- 4-Nitro-2-thiazol-2-yl-isoindole-1,3-dione; NSC80806; AC1L5S8E; Ambcb5233015; Oprea1_014121; Oprea1_483060; AC1Q219T; CTK4D1272; MolPort-001-022-780;
- STK042482
- 4-nitro-2-(1,3-thiazol-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- AKOS000507862
- AB00076108-01
- SR-01000421789
- NSC-80806
- 16258-96-1
- Cambridge id 5233015
- SR-01000421789-1
- DS-005471
- DTXSID40292200
- 4-nitro-2-(1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione
- 4-Nitro-2-(thiazol-2-yl)isoindoline-1,3-dione
-
- Inchi： 1S/C11H5N3O4S/c15-9-6-2-1-3-7(14(17)18)8(6)10(16)13(9)11-12-4-5-19-11/h1-5H
- InChI Key： QXESQTMPMWFROE-UHFFFAOYSA-N
- SMILES： S1C=CN=C1N1C(C2C=CC=C(C=2C1=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 275.00015
- Monoisotopic Mass: 275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.706
- Boiling Point: 567.7°C at 760 mmHg
- Flash Point: 297.2°C
- Refractive Index: 1.74
- PSA: 93.41
- LogP: 2.44010
4-nitro-2-(1,3-thiazol-2-yl)isoindole-1,3-dione Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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